N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-(1-benzyl-6-propan-2-yloxyindazol-3-yl)oxolane-3-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-15(2)28-18-8-9-19-20(12-18)25(13-16-6-4-3-5-7-16)24-21(19)23-22(26)17-10-11-27-14-17/h3-9,12,15,17H,10-11,13-14H2,1-2H3,(H,23,24,26)
• InChI Key: KAGUPHOJJGKLAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC2=C(C=C1)C(=NN2CC3=CC=CC=C3)NC(=O)C4CCOC4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-3-carboxamide, also known as BI 224436, is a novel compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using a specific method and has shown promising results in biochemical and physiological studies.

Mechanism of Action

While the specific mechanism of action for “N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-3-carboxamide” is not mentioned in the available data, indazole derivatives are known to have a wide variety of biological activities. They can act as kinase inhibitors and have been found to have anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities.

Future Directions

Indazole derivatives are drawing more and more attention in medicinal chemistry as kinase inhibitors. They are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles. Therefore, the exploration of the medicinal properties of indazole derivatives, including “N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)tetrahydrofuran-3-carboxamide”, could be a promising direction for future research.